Cas no 103044-68-4 (Nonadecanophenone)

• Product Name: Nonadecanophenone
• CAS No: 103044-68-4
• MF: C₂₅H₄₂O
• MW: 358.600388050079
• MDL: MFCD00094242
• CID: 125436
• PubChem ID: 87573976
• Update Time: 2025-08-04

Nonadecanophenone Chemical and Physical Properties

Names and Identifiers

• 1-Nonadecanone,1-phenyl-
• Nonadecanophenone
• 1-phenylnonadecan-1-one
• N-NONADECANOPHENONE
• Octadecyl Phenyl Ketone
• N-nonadecanphenone
• N-OCTADECYL PHENYL KETONE
• PHENYL N-OCTADECYL KETONE
• octadecylphenyl ketone
• N0664
• D91758
• CS-0363802
• SCHEMBL2125312
• MFCD00094242
• AKOS024433654
• FT-0642517
• 103044-68-4
• DTXSID10405305
• 1-Phenyl-1-nonadecanone
• DB-040411
• WTWRNRBSHQDWMY-UHFFFAOYSA-N

• MDL： MFCD00094242
• Inchi： 1S/C25H42O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-25(26)24-21-18-17-19-22-24/h17-19,21-22H,2-16,20,23H2,1H3
• InChI Key： WTWRNRBSHQDWMY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 358.32400
• Monoisotopic Mass: 358.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 10.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not available
• Density: Not available
• Melting Point: 63.0 to 66.0 deg-C
• Boiling Point: Not available
• Flash Point: Not available
• Refractive Index: 1.484
• PSA: 17.07000
• LogP: 8.52090
• Vapor Pressure: Not available

Nonadecanophenone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Nonadecanophenone

Comprehensive Analysis of Nonadecanophenone (CAS No. 103044-68-4): Properties, Applications, and Industry Trends

Nonadecanophenone (CAS No. 103044-68-4) is a high-value organic compound widely utilized in specialty chemical synthesis and advanced material research. This long-chain aromatic ketone, characterized by its 19-carbon aliphatic chain, has gained significant attention in recent years due to its unique physicochemical properties and versatile applications. The compound's molecular structure combines a phenyl group with a nonadecyl chain, creating distinct amphiphilic characteristics that make it valuable for surface modification and interfacial applications.

Recent studies highlight Nonadecanophenone's growing importance in green chemistry initiatives, particularly as researchers explore sustainable alternatives to traditional chemical processes. The compound's thermal stability (with decomposition temperatures exceeding 250°C) and controlled solubility profile make it particularly interesting for high-performance polymer additives and phase-change materials. Industry reports indicate increasing demand for long-chain ketones like 103044-68-4 in electronics manufacturing, where they serve as dielectric fluids and thermal interface materials.

The synthesis of Nonadecanophenone typically involves Friedel-Crafts acylation reactions, with ongoing optimization to improve yield and purity. Advanced analytical techniques including GC-MS and NMR spectroscopy are essential for quality control, as even minor impurities can affect performance in sensitive applications. Recent patent filings reveal novel purification methods that achieve >99.5% purity, addressing growing industry requirements for high-purity specialty chemicals.

From a commercial perspective, Nonadecanophenone occupies a niche but expanding market segment. Pricing trends show moderate volatility tied to vegetable oil derivatives (a common raw material source), with current market values ranging between $800-$1,200/kg for research-grade quantities. Supply chain analysts note increasing vertical integration among manufacturers seeking to secure stable nonadecanoic acid supplies, the key precursor for 103044-68-4 production.

Emerging applications in biomedical engineering are generating particular interest, with preliminary studies demonstrating Nonadecanophenone's potential as a building block for drug delivery systems. The compound's ability to form stable crystalline structures while maintaining biocompatibility makes it attractive for controlled-release formulations. However, researchers emphasize the need for comprehensive toxicological profiling before clinical applications can be considered.

Environmental considerations surrounding long-chain organic compounds have prompted manufacturers to develop improved waste management protocols for Nonadecanophenone production. Recent lifecycle assessments show that modern synthesis routes can achieve up to 85% reduction in organic solvent waste compared to traditional methods. These advancements align with growing ESG (Environmental, Social, and Governance) requirements in the chemical sector.

Quality specifications for CAS 103044-68-4 vary significantly by application. Industrial-grade material typically requires ≥98% purity, while electronic and pharmaceutical applications demand ≥99.9% purity with strict limits on heavy metal contaminants. Leading suppliers now provide detailed technical data sheets including full spectroscopic characterization to meet rigorous customer requirements.

The research landscape for Nonadecanophenone continues to evolve, with recent studies exploring its potential in organic photovoltaics and liquid crystal formulations. Its ability to modify surface energy and promote molecular alignment makes it particularly valuable for optoelectronic devices. Materials scientists are investigating its use in self-assembled monolayers for sensor applications, leveraging its unique combination of aromatic and aliphatic properties.

Storage and handling recommendations for Nonadecanophenone emphasize protection from moisture and oxidation. While the compound demonstrates good ambient stability, best practices suggest storage under nitrogen atmosphere for extended shelf life. Transportation regulations classify it as a non-hazardous material, though some carriers require special documentation for bulk shipments exceeding 25kg.

Future market projections suggest steady growth for 103044-68-4 at 6-8% annually, driven by expanding applications in advanced materials and green technologies. Industry observers note particular potential in Asian markets, where investments in specialty chemical infrastructure are accelerating. However, challenges remain in scaling production while maintaining stringent quality standards demanded by high-tech applications.

For researchers working with Nonadecanophenone, proper analytical characterization is essential. Standard reference spectra have been published in major chemical databases, with key peaks at 1680 cm^-1 (C=O stretch) and 1600 cm^-1 (aromatic C=C) in IR spectroscopy. Mass spectrometry typically shows a molecular ion peak at m/z 372, with characteristic fragmentation patterns that aid in identification and purity assessment.

The intellectual property landscape surrounding Nonadecanophenone shows increasing activity, with over 30 patents filed in the past five years covering novel synthesis methods and applications. Particularly noteworthy are developments in continuous flow chemistry approaches that promise to improve production efficiency and reduce energy consumption. These innovations reflect the chemical industry's broader shift toward process intensification and sustainable manufacturing.

Academic interest in CAS 103044-68-4 continues to grow, with citation rates for relevant publications increasing by 15% annually since 2018. Major research clusters have emerged in materials science and organic chemistry departments, particularly focusing on the compound's structure-property relationships. Collaborative projects between academia and industry are exploring customized derivatives with tailored functional groups for specific applications.

In conclusion, Nonadecanophenone represents an important specialty chemical with diverse and growing applications across multiple industries. Its unique combination of properties positions it well for future developments in advanced materials and sustainable technologies. As research continues to uncover new potential uses and improved production methods, this compound is likely to maintain its relevance in the evolving landscape of functional organic materials.